N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide

• IUPAC Name: N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide
• InChI: InChI=1S/C15H11N3O3S3/c1-2-7-18-11-6-5-10(24(16,20)21)9-13(11)23-15(18)17-14(19)12-4-3-8-22-12/h1,3-6,8-9H,7H2,(H2,16,20,21)
• InChI Key: DIYIAPCIQKBBDC-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC=CS3
• Molecular Formula: C15H11N3O3S3
• Molecular Weight: 377.5 g/mol
• CAS No.: 865181-99-3

Description

N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide, also known as PBT2, is a small molecule drug that has gained significant attention in the field of neuroscience due to its potential therapeutic applications in treating neurodegenerative diseases such as Alzheimer's and Huntington's disease. PBT2 is a member of a class of compounds known as metal protein attenuating compounds (MPACs) that have been shown to have a unique mechanism of action in the brain.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Green Synthesis and Antimicrobial Activity : A study focused on the synthesis of thiophene-2-carboxamides, demonstrating potential antimicrobial properties. This includes the development of N-((1,3-diphenyl-5-aryl-1H-pyrazol-4-yl)sulfonyl)thiophene-2-carboxamides and N-((5-aryl-3-phenylisoxazol-4-yl)sulfonyl)thiophene-2-carboxamides using green chemistry methods. Some of these compounds showed significant antibacterial and antifungal activities (Sowmya et al., 2018).

Synthesis and Reactivity

• Synthesis and Reactivity Studies : Research has been conducted on the synthesis and reactivity of related benzothiazole derivatives, providing insights into the chemical properties and potential applications of such compounds (Aleksandrov et al., 2017).

Diuretic Activity

• In Vivo Diuretic Activity : A specific study investigated the diuretic activity of biphenyl benzothiazole-2-carboxamide derivatives. Among the series tested, a particular compound showed promising results, indicating potential for further exploration in this area (Yar & Ansari, 2009).

Antitumor Activity

• Antitumor Activity of Derivatives : Research into 6-(H/Me)-N-(5-R-benzyl-1,3-thiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-3-carboxamides revealed significant antitumor effects, highlighting the potential of benzothiazole derivatives in cancer research (Ostapiuk et al., 2017).

Anti-Corrosion Properties

• Corrosion Inhibition : Benzothiazole derivatives have been synthesized and studied for their corrosion inhibiting effects on steel, showcasing their potential application in materials science (Hu et al., 2016).

Chemosensors for Anions

• Cyanide Anion Detection : Coumarin benzothiazole derivatives have been developed as chemosensors for cyanide anions, indicating their application in chemical sensing and environmental monitoring (Wang et al., 2015).